molecular formula C4H4ClNO B069290 5-(Chloromethyl)oxazole CAS No. 172649-57-9

5-(Chloromethyl)oxazole

Cat. No. B069290
CAS RN: 172649-57-9
M. Wt: 117.53 g/mol
InChI Key: UJLHZLUVPVJDQI-UHFFFAOYSA-N
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Description

5-(Chloromethyl)oxazole (5-CM) is an organic compound used primarily in scientific research due to its unique properties. It is a colorless, crystalline solid with a pungent odor and a melting point of 57-58°C. 5-CM is a member of the oxazole family, which is a class of heterocyclic compounds containing a five-membered ring with one oxygen atom and four carbon atoms. 5-CM has been used in many scientific research applications due to its unique properties and its ability to react with other compounds.

Scientific Research Applications

  • Synthesis of Extended Oxazoles : 2-(Halomethyl)-4,5-diphenyloxazoles, including the chloromethyl analogue, are used for synthetic elaboration at the 2-position to prepare various alkylamino-, alkylthio-, and alkoxy-(methyl) oxazoles. The chloromethyl compounds are particularly useful in C-alkylation of stabilized carbanions, as demonstrated in the synthesis of Oxaprozin (Patil & Luzzio, 2016).

  • Oxazole-based Medicinal Chemistry : Oxazole compounds, including 5-(Chloromethyl)oxazole, are versatile in binding with enzymes and receptors in biological systems, displaying various biological activities. They are used in treating diseases and are valuable in developing new medicinal agents (Zhang, Zhao, & Zhou, 2018).

  • Extended Heterocyclic Scaffolds : 2-Chloromethyl-4,5-disubstituted oxazoles are synthesized for further synthetic elaboration, including the installation of azide moieties under mild conditions. This method allows for diverse functionalization of the oxazole ring (Patil, Luzzio, & Demuth, 2015).

  • Coordination Chemistry : Oxazoline ligands, derived from oxazoles, are used in transition metal-catalyzed asymmetric syntheses. Their design versatility and synthesis from readily available precursors make them important in coordination chemistry (Gómez, Muller, & Rocamora, 1999).

  • Therapeutic Potential in Patent Review : Oxazoles, including this compound, have shown therapeutic potential in preclinical and clinical evaluations, particularly in anti-cancer, anti-inflammatory, and antibacterial applications (Kaur et al., 2018).

  • Formation and Reaction for Synthesis of N-Substituted Derivatives : The BF3-catalyzed reaction of α-diazoacetophenones with chloroacetonitrile yields 5-aryl-2-chloromethyloxazoles, which are useful in synthesizing secondary amines, tertiary amines, and quaternary ammonium salts with an oxazolylmethyl group (Ibata & Isogami, 1989).

  • Biological Activities of Oxazole Derivatives : Oxazoles, including this compound, are increasingly used as intermediates in medicinal chemistry due to their wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties (Kakkar & Narasimhan, 2019).

properties

IUPAC Name

5-(chloromethyl)-1,3-oxazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H4ClNO/c5-1-4-2-6-3-7-4/h2-3H,1H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UJLHZLUVPVJDQI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(OC=N1)CCl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H4ClNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60571044
Record name 5-(Chloromethyl)-1,3-oxazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60571044
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

117.53 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

172649-57-9
Record name 5-(Chloromethyl)-1,3-oxazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60571044
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 5-(chloromethyl)-1,3-oxazole
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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